Cas no 2680829-32-5 (3-(Prop-2-en-1-yl)piperidin-3-amine)

• Product Name: 3-(Prop-2-en-1-yl)piperidin-3-amine
• CAS No: 2680829-32-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5971541
• PubChem ID: 165907380
• Update Time: 2025-06-08

3-(Prop-2-en-1-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28270592
• 3-(prop-2-en-1-yl)piperidin-3-amine
• 2680829-32-5
• 3-(Prop-2-en-1-yl)piperidin-3-amine

• Inchi： 1S/C8H16N2/c1-2-4-8(9)5-3-6-10-7-8/h2,10H,1,3-7,9H2
• InChI Key： LAXSQNMVVAJPEI-UHFFFAOYSA-N
• SMILES： N1CCCC(CC=C)(C1)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 3-(Prop-2-en-1-yl)piperidin-3-amine

Introduction to 3-(Prop-2-en-1-yl)piperidin-3-amine (CAS No. 2680829-32-5)

3-(Prop-2-en-1-yl)piperidin-3-amine, also known by its CAS number 2680829-32-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a propenyl substituent at the 3-position of the piperidine ring. The unique structural characteristics of 3-(Prop-2-en-1-yl)piperidin-3-amine make it an intriguing candidate for various biological and pharmacological studies.

The chemical structure of 3-(Prop-2-en-1-yl)piperidin-3-amine can be represented as C₉H₁₇N. The presence of the propenyl group (CH₂=CHCH₂-) introduces a degree of unsaturation and potential reactivity, which can influence its biological properties. The piperidine ring, being a fundamental building block in many bioactive molecules, contributes to the compound's ability to interact with various biological targets.

In recent years, there has been a growing interest in the development of novel compounds for therapeutic applications, particularly in the areas of neurodegenerative diseases, pain management, and psychiatric disorders. 3-(Prop-2-en-1-yl)piperidin-3-amine has been identified as a promising lead compound due to its potential to modulate specific neurotransmitter systems. For instance, studies have shown that this compound can interact with serotonin receptors, which are implicated in mood regulation and cognitive function.

A key aspect of the research on 3-(Prop-2-en-1-yl)piperidin-3-amine involves its synthesis and structural optimization. Chemists have employed various synthetic routes to produce this compound, including transition-metal-catalyzed reactions and palladium-catalyzed cross-coupling reactions. These methods not only enhance the efficiency of synthesis but also allow for the introduction of functional groups that can improve the compound's pharmacological profile.

The biological activity of 3-(Prop-2-en-1-yl)piperidin-3-amine has been evaluated in several preclinical studies. In vitro assays have demonstrated that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_1A receptor subtype. This selective binding is crucial for its potential use as an anxiolytic or antidepressant agent. Additionally, in vivo studies in animal models have shown that 3-(Prop-2-en-1-yl)piperidin-3-amine can produce significant reductions in anxiety-like behaviors and depressive symptoms.

Beyond its potential as a therapeutic agent, 3-(Prop-2-en-1-yl)piperidin-3-amine has also been explored for its use as a tool compound in basic research. Its ability to selectively modulate serotonin receptors makes it valuable for investigating the role of these receptors in various physiological processes. For example, researchers have used this compound to study the mechanisms underlying mood disorders and cognitive dysfunction.

The safety profile of 3-(Prop-2-en-1-yl)piperidin-3-am ine is another critical aspect of its evaluation. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(Prop - 2 - en - 1 - yl ) piperidin - 3 - amine (CAS No . 2680829 - 32 - 5) represents a promising compound with potential applications in both therapeutic and research settings . Its unique chemical structure , selective biological activity , and favorable safety profile make it an attractive candidate for further development . Ongoing research continues to uncover new insights into the properties and potential uses of this intriguing molecule .